Cas no 2228217-91-0 (O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228217-91-0
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5937490
• PubChem ID: 165972201
• Update Time: 2025-05-20

O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine
• 2228217-91-0
• EN300-1734678
• O-{[1-(1,2-dimethyl-1H-indol-3-yl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C14H18N2O/c1-10-13(14(7-8-14)9-17-15)11-5-3-4-6-12(11)16(10)2/h3-6H,7-9,15H2,1-2H3
• InChI Key： FWJIPQUYKHFPBL-UHFFFAOYSA-N
• SMILES： O(CC1(C2C3C=CC=CC=3N(C)C=2C)CC1)N

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.2Ų

Additional information on O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228217-91-0)

O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228217-91-0) is a specialized organic compound with a unique molecular structure that combines an indole core with a cyclopropylmethyl hydroxylamine moiety. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. The presence of both the 1,2-dimethyl-1H-indole and cyclopropylmethyl hydroxylamine groups makes it a versatile intermediate for the synthesis of biologically active molecules.

The molecular formula of O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine is C14H18N2O, with a molecular weight of 230.31 g/mol. Its structural complexity and functional groups contribute to its reactivity and potential utility in drug discovery. Researchers have explored its use as a building block for the development of novel therapeutic agents, particularly in the fields of oncology and neurology. The compound's ability to modulate specific biological pathways has made it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key features of O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine is its stability under various experimental conditions, which enhances its practicality in synthetic applications. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for use in laboratory settings. Its purity and quality are critical factors for researchers, and advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize it.

In recent years, the demand for O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine has increased due to its potential role in the development of targeted therapies. The compound's unique structure allows for modifications that can enhance its bioavailability and selectivity. For instance, researchers are investigating its derivatives as potential inhibitors of specific enzymes involved in disease pathways. This aligns with the growing trend in personalized medicine, where compounds with precise mechanisms of action are highly sought after.

The synthesis of O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine typically involves multi-step organic reactions, including cyclopropanation and hydroxylamine formation. These processes require careful optimization to achieve high yields and purity. The compound's synthetic route has been refined over time, with recent advancements focusing on greener chemistry approaches to reduce environmental impact. This is particularly relevant given the increasing emphasis on sustainable practices in chemical research and development.

From a commercial perspective, O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its pricing and availability can vary depending on the scale of purchase and the level of purity required. Researchers often seek custom synthesis services to obtain derivatives or analogs of this compound for specific projects. The global market for such specialized intermediates is expected to grow, driven by the expanding pipeline of drug candidates in preclinical and clinical development.

In conclusion, O-{1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228217-91-0) represents a valuable tool for modern drug discovery efforts. Its unique structural features and potential biological activities make it a compound of interest for researchers exploring new therapeutic avenues. As the field of medicinal chemistry continues to evolve, the role of such specialized intermediates is likely to become even more prominent, underscoring the importance of ongoing research and development in this area.